Cas no 1160256-33-6 (8-Chloro-2-(4-isobutylphenyl)quinoline-4-carbonyl chloride)

• Product Name: 8-Chloro-2-(4-isobutylphenyl)quinoline-4-carbonyl chloride
• CAS No: 1160256-33-6
• MF: C₂₀H₁₇Cl₂NO
• MW: 358.261083364487
• MDL: MFCD03422869
• CID: 4682326
• Update Time: 2025-07-25

8-Chloro-2-(4-isobutylphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-2-(4-ISOBUTYLPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• 8-chloro-2-[4-(2-methylpropyl)phenyl]quinoline-4-carbonyl chloride
• BBL014778
• STL197187
• R7564
• 4-quinolinecarbonyl chloride, 8-chloro-2-[4-(2-methylpropyl)phenyl]-
• 8-Chloro-2-(4-isobutylphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03422869
• Inchi： 1S/C20H17Cl2NO/c1-12(2)10-13-6-8-14(9-7-13)18-11-16(20(22)24)15-4-3-5-17(21)19(15)23-18/h3-9,11-12H,10H2,1-2H3
• InChI Key： WSBGXTAHSJPQNY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C(=O)Cl)=CC(C3C=CC(=CC=3)CC(C)C)=NC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 8-Chloro-2-(4-isobutylphenyl)quinoline-4-carbonyl chloride

Professional Introduction to 8-Chloro-2-(4-isobutylphenyl)quinoline-4-carbonyl chloride (CAS No. 1160256-33-6)

8-Chloro-2-(4-isobutylphenyl)quinoline-4-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with the CAS number 1160256-33-6, is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a chloro-substituted quinoline core and an isobutylphenyl side chain, make it a versatile building block for drug discovery programs.

The< strong>8-Chloro-2-(4-isobutylphenyl)quinoline-4-carbonyl chloride molecule exhibits remarkable chemical properties that facilitate its use in multiple synthetic pathways. The quinoline scaffold is well-documented for its pharmacological significance, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer activities. The introduction of a chloro group at the 8-position enhances electrophilicity, making it an ideal candidate for nucleophilic substitution reactions. Additionally, the isobutylphenyl moiety contributes to the compound's lipophilicity, which is often crucial for membrane permeability and bioavailability in drug candidates.

In recent years, there has been a surge in research focused on quinoline derivatives as potential therapeutic agents. A notable area of interest is their application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have demonstrated that certain quinoline-based compounds can modulate neurotransmitter pathways and exhibit neuroprotective effects. The< strong>8-Chloro-2-(4-isobutylphenyl)quinoline-4-carbonyl chloride, due to its structural versatility, has been explored as a precursor in developing novel neuroactive molecules. Researchers have leveraged its reactivity to introduce various functional groups, leading to the discovery of compounds with enhanced pharmacological profiles.

The synthesis of< strong>8-Chloro-2-(4-isobutylphenyl)quinoline-4-carbonyl chloride involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the Friedel-Crafts alkylation of an appropriate phenolic precursor to introduce the isobutylphenyl group. Subsequent functionalization steps, such as chlorination and carbonyl chloride formation, are carried out under controlled conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have also been employed to optimize the synthetic route and minimize byproduct formation.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a scaffold for drug development. Its structural motif aligns well with the requirements for oral bioavailability and metabolic stability, making it an attractive candidate for further medicinal chemistry investigations. Researchers are currently exploring its derivatives as inhibitors of key enzymes involved in inflammatory pathways. Preliminary in vitro studies have indicated promising activity against enzymes such as COX-2 and LOX, which are implicated in chronic inflammatory conditions.

In addition to its therapeutic applications, 8-Chloro-2-(4-isobutylphenyl)quinoline-4-carbonyl chloride has found utility in academic research as a model compound for studying molecular interactions. Its well-defined structure allows chemists to investigate binding mechanisms with biological targets using computational methods and spectroscopic techniques. These studies contribute valuable insights into drug-receptor interactions, which are essential for rational drug design. The compound's ability to serve as a probe for understanding molecular recognition has also fostered collaborations between synthetic chemists and biochemists.

The safety profile of 8-Chloro-2-(4-isobutylphenyl)quinoline-4-carbonyl chloride is another critical aspect that has been thoroughly evaluated in recent research endeavors. While handling any chemical requires adherence to standard laboratory protocols, this compound has been deemed suitable for industrial-scale synthesis due to its stability under normal storage conditions. Efforts have been made to develop environmentally friendly synthetic routes that minimize waste generation and hazardous byproducts. These green chemistry approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices.

The future prospects of 8-Chloro-2-(4-isobutylphenyl)quinoline-4-carbonyl chloride are promising, with ongoing research expanding its applications across multiple therapeutic areas. Innovations in drug delivery systems have opened new avenues for utilizing this compound as part of combination therapies targeting complex diseases. Furthermore, advancements in biocatalysis offer the potential to streamline its synthesis using enzymatic methods, which could enhance cost-effectiveness and scalability. As our understanding of molecular interactions deepens, this compound is expected to remain a cornerstone in the development of next-generation pharmaceuticals.